Cas no 62248-93-5 (1-(3-Methylphenyl)-2-nitroethene)
62248-93-5 structure
Product Name:1-(3-Methylphenyl)-2-nitroethene
CAS No:62248-93-5
MF:C9H9NO2
MW:163.173262357712
CID:452472
PubChem ID:12623346
Update Time:2025-09-28
1-(3-Methylphenyl)-2-nitroethene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methyl-3-(2-nitroethenyl)-
- 3-METHYL-BETA-NITROSTYRENE
- 3-METHYL-β-NITROSTYRENE
- 2-Nitro-1-m-tolyl-aethylen
- 1-METHYL-3-(2-NITROETHENYL)BENZENE
- BDBM50561068
- 1-(3-METHYLPHENYL)-2-NITROETHENE
- 22568-43-0
- 1-methyl-3-[(E)-2-nitroethenyl]benzene
- EN300-55533
- 62248-93-5
- 1-methyl-3-(2-nitrovinyl)benzene
- EN300-725189
- CS-0287162
- YYYVODQGPSIUNS-AATRIKPKSA-N
- (E)-1-methyl-3-(2-nitrovinyl)benzene
- CHEMBL4792324
- SCHEMBL1027330
- 1-(3-Methylphenyl)-2-nitroethene
-
- Inchi: 1S/C9H9NO2/c1-8-3-2-4-9(7-8)5-6-10(11)12/h2-7H,1H3/b6-5+
- InChI Key: YYYVODQGPSIUNS-AATRIKPKSA-N
- SMILES: [O-][N+](/C=C/C1=CC=CC(C)=C1)=O
Computed Properties
- Exact Mass: 163.06300
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.82000
- LogP: 2.76560
1-(3-Methylphenyl)-2-nitroethene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M236125-250mg |
1-(3-Methylphenyl)-2-nitroethene |
62248-93-5 | 250mg |
$ 200.00 | 2022-06-04 | ||
| TRC | M236125-500mg |
1-(3-Methylphenyl)-2-nitroethene |
62248-93-5 | 500mg |
$ 325.00 | 2022-06-04 | ||
| TRC | M236125-1000mg |
1-(3-Methylphenyl)-2-nitroethene |
62248-93-5 | 1g |
$ 515.00 | 2022-06-04 |
1-(3-Methylphenyl)-2-nitroethene Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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